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Compound of Interest

Compound Name: 5-Bromo-6-chloropicolinonitrile

Cat. No.: B1375829 Get Quote

This document provides essential, immediate safety and logistical information for the proper

disposal of 5-Bromo-6-chloropicolinonitrile (CAS No. 1256823-65-0).[1][2] The procedures

outlined herein are designed for researchers, scientists, and drug development professionals to

ensure the safe handling and disposal of this compound, minimizing risks to personnel and the

environment. This guide is built on the foundational principles of chemical causality, ensuring

that every procedural step is understood in the context of its scientific rationale.

Understanding the Hazard Profile of 5-Bromo-6-
chloropicolinonitrile
5-Bromo-6-chloropicolinonitrile is a halogenated aromatic nitrile.[2][3] Its chemical structure,

containing bromine, chlorine, and a nitrile group, dictates its hazard profile and informs the

necessary disposal precautions. This compound is classified as hazardous, and its improper

disposal can lead to significant environmental and health risks.

The primary hazards are summarized in the table below, based on the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 3 / 4
Toxic or Harmful if swallowed.

[3][4]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.[3]

Acute Toxicity, Inhalation Category 2 Fatal if inhaled.

Skin Corrosion/Irritation Category 2
Causes skin irritation.[3][4][5]

[6]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation.

[3][4][5][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[5][6]

Hazardous to the Aquatic

Environment (Acute)
Category 1 Very toxic to aquatic life.

Hazardous to the Aquatic

Environment (Chronic)
Category 1

Very toxic to aquatic life with

long lasting effects.

Causality Insight: The presence of bromine and chlorine atoms significantly increases the

compound's toxicity and environmental persistence. Halogenated compounds can form toxic

and persistent byproducts, such as dioxins and furans, if incinerated improperly.[7] The nitrile

group can release cyanide under certain conditions, adding to its toxicity profile. Therefore,

disposal methods must be chosen to mitigate these specific risks.

Immediate Safety Protocols: Before Disposal
Proper handling is the first step in safe disposal. Adherence to these protocols minimizes

exposure and prevents accidental releases.

2.1. Personal Protective Equipment (PPE)

Before handling 5-Bromo-6-chloropicolinonitrile for any purpose, including disposal

preparation, the following PPE is mandatory:
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[8]

[9] Standard safety glasses are not sufficient.

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber, inspected

prior to use). A complete suit protecting against chemicals or a lab coat should be worn.[8][9]

Respiratory Protection: If there is a risk of dust formation or if exposure limits are exceeded,

use a full-face respirator with an appropriate particle filter (e.g., P95 or P1).[8][9] All handling

of the solid material should occur in a well-ventilated area, preferably a certified chemical

fume hood.[10]

2.2. Spill Response

In the event of a spill, immediate and correct action is critical to prevent wider contamination

and exposure.

Evacuate: Evacuate non-essential personnel from the immediate area.[10][11]

Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the powder to

become airborne.

Contain: Do not let the product enter drains or waterways, given its high aquatic toxicity.[9]

Clean-up:

Wear the full PPE described in section 2.1.

Carefully sweep up the spilled solid material, avoiding dust formation.[9] Use spark-proof

tools.[10]

Collect the material and place it into a suitable, labeled, and closed container for disposal.

[9][10]

Wash the spill area thoroughly with soap and water.

Collect all contaminated cleaning materials for disposal as hazardous waste.
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Step-by-Step Disposal Procedures
The guiding principle for the disposal of 5-Bromo-6-chloropicolinonitrile is that it must be

treated as hazardous waste. Under no circumstances should it be disposed of down the drain

or in regular trash.[8]

3.1. Waste Identification and Segregation

Identify as Hazardous Waste: Based on its GHS classifications, this compound is considered

hazardous waste. In the United States, halogenated organic compounds are often regulated

under the Resource Conservation and Recovery Act (RCRA).[12][13][14]

Segregate Waste Streams:

Keep 5-Bromo-6-chloropicolinonitrile waste separate from other chemical waste

streams to avoid incompatible reactions.

Solid Waste: This includes the pure compound, any contaminated lab supplies (e.g., weigh

boats, gloves, paper towels), and spill cleanup materials.

Contaminated Solvents: If the compound is dissolved in a solvent, this solution must be

collected as halogenated organic liquid waste.

Empty Containers: "Empty" containers that held this compound must also be treated as

hazardous waste unless properly decontaminated. Triple-rinse the container with a

suitable solvent (e.g., acetone or ethanol). Collect the rinsate as hazardous liquid waste.

The rinsed container can then be punctured to prevent reuse and disposed of according to

institutional guidelines.[8]

3.2. Waste Collection and Labeling

Container Selection: Use only chemically compatible, leak-proof containers for waste

collection. Ensure containers are in good condition.

Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"
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The full chemical name: "5-Bromo-6-chloropicolinonitrile"

The specific hazards (e.g., "Toxic," "Irritant," "Marine Pollutant")

The accumulation start date.

3.3. Final Disposal Pathway

The recommended and often legally required method for final disposal is through a licensed

professional waste disposal service.

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department. They will provide specific instructions and arrange for a pickup by a certified

hazardous waste contractor.

Approved Disposal Method: The material should be disposed of at an approved and licensed

chemical destruction facility.[5][8] The most appropriate method is controlled incineration at

high temperatures in a facility equipped with flue gas scrubbing capabilities.[8][15]

Causality Insight: High-temperature incineration ensures the complete destruction of the

organic molecule. The flue gas scrubbers are essential to neutralize and capture acidic

gases (such as hydrogen bromide and hydrogen chloride) and prevent the formation and

release of dioxins and other persistent organic pollutants that can be formed from

incinerating halogenated materials.[7][15]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Bromo-6-chloropicolinonitrile.
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Disposal Workflow for 5-Bromo-6-chloropicolinonitrile
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Caption: Decision workflow for handling and disposing of 5-Bromo-6-chloropicolinonitrile
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-BroMo-6-chloropicolinonitrile | 1256823-65-0 [chemicalbook.com]

2. 1256823-65-0|5-Bromo-6-chloropicolinonitrile|BLD Pharm [bldpharm.com]

3. 5-Bromo-6-chloropyridine-3-carbonitrile | C6H2BrClN2 | CID 22906331 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Methyl 5-bromo-6-chloronicotinate | C7H5BrClNO2 | CID 2764313 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. chm.pops.int [chm.pops.int]

8. echemi.com [echemi.com]

9. static.cymitquimica.com [static.cymitquimica.com]

10. echemi.com [echemi.com]

11. tcichemicals.com [tcichemicals.com]

12. uakron.edu [uakron.edu]

13. epa.gov [epa.gov]

14. epa.gov [epa.gov]

15. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 5-
Bromo-6-chloropicolinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1375829#5-bromo-6-chloropicolinonitrile-proper-
disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1375829?utm_src=pdf-body
https://www.benchchem.com/product/b1375829?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22732439.htm
https://www.bldpharm.com/products/1256823-65-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/22906331
https://pubchem.ncbi.nlm.nih.gov/compound/22906331
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-bromo-6-chloronicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-bromo-6-chloronicotinate
https://www.fishersci.com/store/msds?partNumber=AAH3238403&productDescription=5-BRMO-6-CHLRONICOTINIC+AC+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC360800010&productDescription=5-BROMO-6-CHLORO-2-PICOL+1GR&vendorId=VN00032119&countryCode=US&language=en
http://chm.pops.int/portals/0/docs/from_old_website/documents/meetings/poprc/submissions/Comments_2006/brominated.flame.retardants.elec.waste.pdf
https://www.echemi.com/sds/5-bromo-6-chloronicotinonitrile-pd180727138438.html
https://static.cymitquimica.com/products/IN/pdf/sds-DA000JE6.pdf
https://www.echemi.com/sds/3-bromo-5-chloropyridine-2-carbonitrile-pd180727118565.html
https://www.tcichemicals.com/BE/en/sds/B5584_EU_6N.pdf
https://www.uakron.edu/polymer/documents/ExamplesofWastes.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/version_2_-_solvent_guidance_final_508_compliant_090116.pdf
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.idealresponse.co.uk/blog/what-is-bromine-and-what-are-the-safe-disposal-and-recycling-methods/
https://www.benchchem.com/product/b1375829#5-bromo-6-chloropicolinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1375829#5-bromo-6-chloropicolinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1375829#5-bromo-6-chloropicolinonitrile-proper-disposal-procedures
https://www.benchchem.com/product/b1375829#5-bromo-6-chloropicolinonitrile-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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